Cas no 1366285-24-6 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid
• CAS No: 1366285-24-6
• MF: C₁₂H₁₇NO₅
• MW: 255.27
• CID: 5092954
• PubChem ID: 7015477
• Update Time: 2025-06-28

(3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((tert-butoxycarbonyl)amino)-3-(furan-3-yl)propanoic acid
• (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid

• Inchi： 1S/C12H17NO5/c1-12(2,3)18-11(16)13-9(6-10(14)15)8-4-5-17-7-8/h4-5,7,9H,6H2,1-3H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key： JMRUMNAUPGNUDB-SECBINFHSA-N
• SMILES： C(O)(=O)C[C@@H](NC(OC(C)(C)C)=O)C1C=COC=1

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic Acid (CAS No. 1366285-24-6)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid, with the CAS number 1366285-24-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of this compound includes a propanoic acid backbone modified with a furan-3-yl group and an amino group protected by a (tert-butoxy)carbonyl (Boc) moiety. This specific arrangement not only enhances its chemical stability but also opens up diverse possibilities for further chemical modifications, making it an attractive scaffold for synthetic chemists.

In recent years, there has been a growing interest in the development of bioactive molecules that incorporate heterocyclic structures, such as furan derivatives, due to their ability to interact with biological targets in unique ways. The presence of the furan ring in (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid suggests potential applications in drug design, particularly in targeting enzymes and receptors that are involved in metabolic pathways and signal transduction.

One of the most compelling aspects of this compound is its stereochemical configuration. The (3R) designation indicates that the compound possesses a specific chiral center, which is crucial for many biological activities. Chiral molecules can exhibit different biological responses depending on their stereochemistry, making them highly valuable in drug development. The enantiomeric purity of (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid is therefore of paramount importance for its intended applications.

Recent studies have highlighted the importance of amino acid derivatives in the development of peptidomimetics and protease inhibitors. The Boc-protected amino group in this compound provides a stable handle for further derivatization, allowing researchers to explore its potential as a building block for more complex molecules. This protection also ensures that the amino group remains inert under various reaction conditions, facilitating its incorporation into larger synthetic schemes.

The furan ring is another key feature that contributes to the unique properties of this compound. Furan derivatives are known for their ability to engage in hydrogen bonding and π-stacking interactions, which can be exploited to enhance binding affinity and selectivity in drug design. Moreover, the electron-deficient nature of the furan ring makes it a suitable candidate for participating in coordination chemistry with metal ions, which could be relevant for developing metal-based therapeutics.

Current research in medicinal chemistry has demonstrated that incorporating heterocyclic moieties into drug candidates can lead to improved pharmacokinetic profiles and reduced toxicity. The structural features of (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid align well with these trends, making it a promising candidate for further investigation.

In addition to its potential as a drug scaffold, this compound may also find applications in materials science and catalysis. The combination of chiral and heterocyclic functionalities makes it an interesting candidate for designing novel catalysts or ligands that can be used in asymmetric synthesis.

The synthesis of (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid involves several key steps that highlight the ingenuity of modern synthetic strategies. The introduction of the furan ring is typically achieved through nucleophilic substitution or condensation reactions, while the Boc protection is performed under mild conditions to avoid side reactions. The stereochemical integrity at the propanoic acid position is maintained through careful selection of chiral auxiliaries or catalysts.

Once synthesized, this compound can be further functionalized to explore its potential as a lead molecule. For instance, removal of the Boc protecting group can yield a free amino acid derivative that can be coupled with other fragments via amide bond formation. This approach allows for rapid diversification of the molecular structure while maintaining the core pharmacophoric features.

The growing body of literature on heterocyclic compounds underscores their importance in medicinal chemistry. (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid exemplifies how combining different structural motifs can lead to innovative molecular entities with unique properties. As research continues to uncover new applications for this class of compounds, it is likely that more derivatives will be synthesized and evaluated for their potential therapeutic benefits.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its stability and synthetic accessibility, make it a valuable tool for researchers exploring new drug candidates. As our understanding of biological targets and synthetic methodologies continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.